5-Isopropoxy-isophthalic acid monomethyl ester

• IUPAC Name: 3-methoxycarbonyl-5-propan-2-yloxybenzoic acid
• InChI: InChI=1S/C12H14O5/c1-7(2)17-10-5-8(11(13)14)4-9(6-10)12(15)16-3/h4-7H,1-3H3,(H,13,14)
• InChI Key: KWBOAQMDZIMEIC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC(=CC(=C1)C(=O)OC)C(=O)O
• Molecular Formula: C12H14O5
• Molecular Weight: 238.24 g/mol

Description

5-Isopropoxy-isophthalic acid monomethyl ester is a useful research compound. Its molecular formula is C12H14O5 and its molecular weight is 238.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Stir 5-isopropoxy-isophthalic acid dimethyl ester (3.7 g, 14.7 mmol) and NaOH (0.56 g, 14 mmol) in methanol (100 mL) and water (2 mL) overnight at room temperature. Concentrate methanol and redissolve the residue in diethyl ether (100 mL) and water (100 mL). Separate the layers and wash with diethyl ether. Concentrate the diethyl ether layer and recover 5-isopropoxy-isophthalic acid dimethyl ester (0.45 g). Acidify the aqueous layer with 5 N HCl to about pH=2, extract with ethyl acetate (3×50 mL). Wash the combined organic layers with saturated aqueous sodium chloride, dry (sodium sulfate) and concentrate to give the title compound (3.0 g, 86%).

Synthesis routes and methods II

Procedure details